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The discovery of Aumitin was reported in a 2018 open-access study. It was identified as a potent inhibitor of

macroautophagy (hereafter "autophagy") that functions by impairing mitochondrial respiration [1].

Key Characteristics of Aumitin

Feature Description

Primary
Activity

Inhibition of macroautophagy [1]

Molecular
Target

Mitochondrial complex I (NADH:ubiquinone oxidoreductase) [1]

Discovery
Method

Phenotypic screening for autophagy inhibitors, followed by target identification [1]

General
Finding

The study established that pharmacological inhibition of mitochondrial respiration, via
targets in different mitochondrial complexes, consistently leads to the inhibition of

autophagy [1]

Experimental Data and Validation

The study provided data to confirm Aumitin's activity and its proposed mechanism of action.
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Summary of Key Experimental Findings

Experimental
Approach

Key Result Implication

Phenotypic
Screening

Identification of Aumitin from a screen for
compounds that reduce autophagic flux [1]

Aumitin is a bona fide autophagy
inhibitor.

Target
Identification

Aumitin binds to and inhibits mitochondrial
complex I [1]

The molecular target is
mitochondrial complex I.

Mechanistic
Validation

Inhibition of autophagy was also observed
with other inhibitors targeting different

mitochondrial complexes (e.g., II, III, V) [1]

Autophagy inhibition is a general
consequence of impaired

mitochondrial respiration.

Detailed Experimental Protocols

Based on the publication and standard methods in the field, the core experiments likely involved the

following protocols.

1. Primary Phenotypic Screening for Autophagy Inhibitors This initial screen identified compounds that

reduce autophagic flux, a measure of complete autophagy progression [2].

Cell Line: Likely used a cell line stably expressing GFP-LC3. LC3 is a standard marker for
autophagosomes; during autophagy, GFP-LC3 shifts from a diffuse cytoplasmic localization to form

distinct puncta [2].
Assay Principle: Quantification of GFP-LC3 puncta per cell using high-content image analysis. A

decrease in puncta count upon compound treatment can indicate inhibition of autophagy.
Protocol Outline:

Plate GFP-LC3 cells in multi-well plates.
Treat cells with compounds from the library (Aumitin was one hit).

Incubate for a set period (e.g., 18 hours).
Fix cells and stain nuclei with a dye like Hoechst.

Image cells using a high-throughput microscope.
Analyze images with a spot-counting algorithm to quantify the average number of GFP-LC3

puncta per cell.
Identify "hit" compounds that significantly reduce puncta count compared to controls.
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2. Target Identification and Confirmation After identifying Aumitin as a hit, its molecular target was

investigated.

Method: The specific technique used is not detailed in the abstract, but common approaches in such
studies include affinity chromatography using a Aumitin-derived probe to pull down binding proteins

from cell lysates, followed by mass spectrometry analysis.
Confirmation: The identified target, mitochondrial complex I, was confirmed through functional

assays.
Functional Assay Protocol (Oxygen Consumption Rate - OCR):

Seed cells in a specialized plate for measuring OCR.
Treat cells with Aumitin or a control (e.g., DMSO).

Measure basal OCR using a Seahorse Analyzer or similar instrument.
Inject specific inhibitors sequentially to dissect mitochondrial function:

Oligomycin: ATP synthase inhibitor; shows ATP-linked respiration.
FCCP: Uncoupler; shows maximal respiratory capacity.

Rotenone & Antimycin A: Complex I and III inhibitors; show non-mitochondrial
respiration.

Expected Result with Aumitin: A significant decrease in basal and maximal OCR, consistent
with a complex I inhibitor like Rotenone.

Experimental Workflow Diagram

The overall workflow from the initial screen to mechanistic understanding can be visualized as follows:
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Broader Context and Screening Methods in Autophagy
Research

The discovery of Aumitin fits into a broader effort to find specific chemical tools to modulate autophagy.

Other screening studies have identified various compounds:
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Dopamine Receptor Antagonists like chlorpromazine and fluphenazine were identified as

autophagy inducers in a separate high-throughput screen [2].
Natural Compounds such as Arzanol have been found to have complex, dual roles, both inducing

early autophagosome formation and inhibiting later stages of degradation [3].
Target-Based Approaches are also being used, such as screens for molecules that disrupt specific

protein-protein interactions critical for autophagy, like Beclin 1/Bcl-2 or ATG5–ATG16L1 [4] [5].

Interpretation and Significance for Researchers

For scientists in the field, the discovery of Aumitin underscores several critical points:

Mitochondrial Function is Crucial for Autophagy: The finding that inhibiting electron transport

chain complexes (I, II, III, V) impairs autophagy highlights a key metabolic dependency of the
autophagic process on mitochondrial respiration [1].

Aumitin as a Chemical Tool: Aumitin serves as a valuable tool for researchers to dissect the link
between cellular energy production and autophagy in various disease models.

Therapeutic Implications: Given that both increased and decreased autophagy are implicated in
diseases like cancer and neurodegeneration, understanding these pathways is essential for

developing future therapies.
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To cite this document: Smolecule. [Aumitin: A Novel Autophagy Inhibitor Targeting Mitochondrial

Complex I]. Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b519762#aumitin-autophagy-inhibitor-discovery]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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